Cas no 529-05-5 (Chamazulene)

• Product Name: Chamazulene
• CAS No: 529-05-5
• MF: C₁₄H₁₆
• MW: 184.276844024658
• MDL: MFCD00800984
• CID: 368181
• PubChem ID: 329770058
• Update Time: 2025-05-20

Chamazulene Chemical and Physical Properties

Names and Identifiers

• Azulene,7-ethyl-1,4-dimethyl-
• CHAMAZULEN(RG)
• Chamazulene
• 7-Ethyl-1,4-dimethylazulene Chamazulen Dimethulene
• Chamazulene1000µg
• Chamazulen
• Dimethulene
• Dimethulen
• 7-Ethyl-1,4-dimethylazulene

• MDL： MFCD00800984
• Inchi： 1S/C14H16/c1-4-12-7-5-10(2)13-8-6-11(3)14(13)9-12/h5-9H,4H2,1-3H3
• InChI Key： GXGJIOMUZAGVEH-UHFFFAOYSA-N
• SMILES： CCC1C=C2C(=CC=C2C)C(C)=CC=1

Computed Properties

• Exact Mass: 184.12500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Color/Form: Blue oil
• Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: bp12 161°; bp11 145°
• Refractive Index: 1.5500 (estimate)
• Solubility: Insuluble (4.6E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.97060

Chamazulene Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Toxicity：LD50 i.m. in white mice: 3 g/kg (Boldina, Nazarenko)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum

Additional information on Chamazulene

Chamazulene: A Comprehensive Overview

Chamazulene, also known by its CAS No. 529-05-5, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and versatile applications. Derived from various plant sources, Chamazulene is a bicyclic monoterpene with a distinct blue hue, making it easily identifiable in its pure form. This compound has been extensively studied for its potential in the fields of medicine, cosmetics, and food additives, among others.

The chemical structure of Chamazulene is characterized by a fused bicyclic system, which contributes to its stability and bioactivity. Recent studies have highlighted its ability to act as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases. For instance, research published in 2023 demonstrated that Chamazulene can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for conditions like arthritis and inflammatory bowel disease.

One of the most notable applications of Chamazulene is in the cosmetics industry. Its anti-inflammatory and antioxidant properties make it an ideal ingredient for skincare products targeting acne, rosacea, and other inflammatory skin conditions. A 2023 study conducted by dermatologists found that formulations containing Chamazulene significantly reduced redness and inflammation in participants with sensitive skin. Furthermore, its ability to penetrate the skin deeply enhances its efficacy in delivering active ingredients to the dermal layers.

In addition to its topical applications, Chamazulene has also been explored for its potential in food preservation. Its antioxidant properties can help extend the shelf life of perishable foods by neutralizing free radicals that cause spoilage. A recent study published in the Journal of Food Science revealed that incorporating Chamazulene into food packaging materials significantly reduced oxidative degradation in fatty foods over a period of four weeks.

The sourcing of Chamazulene has also been a topic of interest for researchers. Traditionally extracted from plants such as *Centaurea cyanus* (cornflower), modern techniques like supercritical fluid extraction have improved the efficiency and sustainability of production processes. These advancements have not only increased the availability of Chamazulene but also reduced costs, making it more accessible for commercial use.

Another promising area of research involves the combination of Chamazulene with other bioactive compounds to enhance its therapeutic effects. For example, studies have shown that when combined with α-bisabolol (another terpene found in chamomile), Chamazulene exhibits synergistic anti-inflammatory and antimicrobial activities. This discovery opens new avenues for developing multi-functional products that address a wide range of health concerns.

Despite its numerous benefits, it is important to consider the safety profile of Chamazulene. While generally regarded as safe for topical use, some individuals may experience allergic reactions or skin irritation. Therefore, patch testing is recommended before incorporating products containing Chamazulene into daily skincare routines.

Looking ahead, the future of Chamazulene seems bright as researchers continue to uncover new applications and optimize its production processes. With ongoing advancements in biotechnology and green chemistry, it is likely that Chamazulene will play an even more significant role in various industries in the coming years.